Cas no 1804059-98-0 (2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole)

• Product Name: 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole
• CAS No: 1804059-98-0
• MF: C₈H₇BrClN₃
• MW: 260.518279314041
• CID: 4824236
• Update Time: 2025-06-25

2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole

• Inchi： 1S/C8H7BrClN3/c9-5-2-7-6(1-4(5)3-10)12-8(11)13-7/h1-2H,3H2,(H3,11,12,13)
• InChI Key： DYCONIGRBYAGKK-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1CCl)NC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole

Introduction to 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole (CAS No. 1804059-98-0)

2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole, with the CAS number 1804059-98-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties.

The molecular structure of 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole is characterized by a benzimidazole core with specific functional groups attached. The presence of an amino group at the 2-position, a bromine atom at the 5-position, and a chloromethyl group at the 6-position imparts unique chemical and biological properties to this compound. These functional groups can interact with various biological targets, making it a promising candidate for drug development.

Recent studies have explored the potential of 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole in various therapeutic areas. One notable area of research is its antitumor activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole has also shown promise as an antiviral agent. Research conducted by a team at the University of California (2022) found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The pharmacokinetic properties of 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Safety and toxicity profiles are crucial considerations in drug development. Preliminary toxicological studies on 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole have indicated that it has a relatively low toxicity profile at therapeutic doses. However, further comprehensive safety assessments are necessary to ensure its safe use in humans.

The synthesis of 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole has been optimized using modern synthetic techniques to improve yield and purity. A multi-step synthesis route involving the condensation of o-diaminobenzene with formamide, followed by bromination and chloromethylation steps, has been reported in several research papers. This synthetic approach allows for the efficient production of high-purity compounds suitable for pharmaceutical applications.

In conclusion, 2-Amino-5-bromo-6-chloromethyl-1H-benzimidazole (CAS No. 1804059-98-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and safety profile, paving the way for its potential use in treating various diseases. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutics.